Cas no 63655-40-3 (2-Amino-1H-benzimidazole-5-carbonitrile)

2-Amino-1H-benzimidazole-5-carbonitrile is a heterocyclic organic compound featuring a benzimidazole core substituted with an amino group at the 2-position and a cyano group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. Its electron-rich aromatic system and functional group reactivity enable selective modifications, making it valuable for constructing complex scaffolds. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties facilitate precise incorporation into target structures, supporting advancements in medicinal chemistry and material science.
2-Amino-1H-benzimidazole-5-carbonitrile structure
63655-40-3 structure
Product Name:2-Amino-1H-benzimidazole-5-carbonitrile
CAS No:63655-40-3
MF:C8H6N4
MW:158.160040378571
MDL:MFCD01658319
CID:510154
PubChem ID:113400
Update Time:2025-05-28

2-Amino-1H-benzimidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1H-benzo[d]imidazole-5-carbonitrile
    • 2-amino-1h-benzimidazole-5-carbonitril
    • 1H-Benzimidazole-6-carbonitrile,2-amino-
    • 2-amino-3H-benzimidazole-5-carbonitrile
    • 2-AMINO-1H-BENZIMIDAZOLE-5-CARBONITRILE
    • 5-Cyano-2-aminobenzimidazole
    • 2-AMINO-1H-1,3-BENZODIAZOLE-5-CARBONITRILE
    • F19880
    • 2-Amino-1H-benzimidazole-6-carbonitrile #
    • DTXSID90213026
    • SCHEMBL1793328
    • 2-Amino-3H-benzoimidazole-5-carbonitrile
    • CCRIS 4358
    • BAS 01900673
    • EN300-344779
    • CS-0045043
    • 1H-Benzimidazole-5-carbonitrile, 2-amino-
    • AKOS000507750
    • SCHEMBL11249156
    • AS-64187
    • AB09660
    • XH0045
    • 63655-40-3
    • 2-Aminobenzimidazole-5-carbonitrile
    • 2-Amino-1H-benzimidazole-6-carbonitrile
    • BRN 0880339
    • 2-amino-5-cyanobenzimidazole
    • SY109186
    • Z1198157373
    • AKOS006279560
    • MFCD01658319
    • 2-Amino-1H-benzo[d]imidazole-6-carbonitrile
    • CHEMBL443625
    • 2-Amino-1H-benzimidazole-5-carbonitrile
    • MDL： MFCD01658319
    • Inchi： 1S/C8H6N4/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-3H,(H3,10,11,12)
    • InChI Key： PNMKRBOIMTZVLQ-UHFFFAOYSA-N
    • SMILES： N1C(N)=NC2C=CC(C#N)=CC1=2

Computed Properties

  • Exact Mass: 158.05900
  • Monoisotopic Mass: 158.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.5A^2

Experimental Properties

  • Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 212-215 ºC
  • Boiling Point: 465.9°C at 760 mmHg
  • Flash Point: 235.6°C
  • Refractive Index: 1.734
  • Solubility: Very slightly soluble (0.4 g/l) (25 º C),
  • PSA: 78.49000
  • LogP: 1.59798

2-Amino-1H-benzimidazole-5-carbonitrile Security Information

2-Amino-1H-benzimidazole-5-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-1H-benzimidazole-5-carbonitrile Pricemore >>

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Chemenu
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